Cas no 2255311-93-2 (HPGDS inhibitor 3)

• Product Name: HPGDS inhibitor 3
• CAS No: 2255311-93-2
• MF: C₂₁H₂₇N₃O₂
• MW: 353.457985162735
• CID: 5146963
• Update Time: 2025-06-11

HPGDS inhibitor 3 Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-3-carboxamide, 7-cyclopropyl-N-[trans-4-(1-hydroxy-1-methylethyl)cyclohexyl]-
• HPGDS inhibitor 3

• Inchi： 1S/C21H27N3O2/c1-21(2,26)16-6-8-17(9-7-16)23-20(25)15-11-14-5-10-18(13-3-4-13)24-19(14)22-12-15/h5,10-13,16-17,26H,3-4,6-9H2,1-2H3,(H,23,25)/t16-,17-
• InChI Key： VEKOTFOGNGVLSE-QAQDUYKDSA-N
• SMILES： N1C2C(=CC=C(C3CC3)N=2)C=C(C(N[C@@H]2CC[C@@H](C(O)(C)C)CC2)=O)C=1

Additional information on HPGDS inhibitor 3

Latest Research on HPGDS Inhibitor 3 (2255311-93-2): A Promising Therapeutic Target

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of HPGDS (hematopoietic prostaglandin D synthase) inhibitors as therapeutic agents for inflammatory and immune-related disorders. Among these, the compound with CAS number 2255311-93-2, referred to as HPGDS inhibitor 3, has emerged as a promising candidate due to its high selectivity and efficacy in preclinical studies. This research briefing provides an overview of the latest findings related to this compound, focusing on its mechanism of action, pharmacological properties, and potential clinical applications.

The primary objective of recent studies on HPGDS inhibitor 3 has been to elucidate its role in modulating the prostaglandin D2 (PGD2) pathway, which is implicated in various inflammatory conditions such as asthma, allergic rhinitis, and atopic dermatitis. Researchers have employed a combination of in vitro and in vivo models to assess the compound's inhibitory activity against HPGDS, as well as its pharmacokinetic and pharmacodynamic profiles. Notably, studies have demonstrated that 2255311-93-2 exhibits nanomolar potency against HPGDS, with minimal off-target effects, making it a highly specific therapeutic agent.

One of the key findings from recent research is the compound's ability to significantly reduce PGD2 levels in animal models of inflammation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that HPGDS inhibitor 3 achieved a >80% reduction in PGD2 production in murine models of asthma, accompanied by a marked decrease in eosinophil infiltration and airway hyperresponsiveness. These results suggest that the compound could offer a novel approach to managing chronic inflammatory diseases with fewer side effects compared to existing therapies.

In addition to its anti-inflammatory properties, HPGDS inhibitor 3 has also shown potential in oncology research. Preliminary data indicate that the compound may inhibit the growth of certain cancer cell lines by disrupting the PGD2-mediated signaling pathways that promote tumor progression. While these findings are still in the early stages, they open new avenues for exploring the therapeutic applications of 2255311-93-2 beyond inflammatory disorders.

Despite these promising results, challenges remain in the development of HPGDS inhibitor 3 as a clinically viable drug. Issues such as bioavailability, metabolic stability, and long-term safety need to be addressed through further preclinical and clinical studies. However, the current body of research underscores the compound's potential as a next-generation therapeutic agent, and ongoing investigations are expected to provide deeper insights into its mechanisms and applications.

In conclusion, HPGDS inhibitor 3 (2255311-93-2) represents a significant advancement in the field of targeted therapy for inflammatory and immune-related diseases. Its high selectivity, potent inhibitory activity, and promising preclinical results position it as a strong candidate for future clinical development. As research continues, this compound may pave the way for new treatment paradigms in both inflammation and oncology.